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Compound of Interest
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Cat. No.: B1249902 Get Quote

Despite extensive investigation, detailed quantitative data on the antimicrobial spectrum of

chetoseminudin B remains largely unavailable in publicly accessible scientific literature. While

research has identified related compounds with significant antimicrobial properties, specific

minimum inhibitory concentration (MIC) values for chetoseminudin B against a broad panel of

microbial pathogens have not been reported. This technical guide summarizes the available

information on the antimicrobial context of chetoseminudin B, details the experimental

methodologies commonly employed for such assessments, and explores the potential

mechanisms of action based on related compounds.

Quantitative Antimicrobial Activity
Direct quantitative data on the antimicrobial activity of chetoseminudin B is not currently

available. However, studies on compounds isolated from the same endophytic fungus,

Chaetomium sp. SYP-F7950, provide insights into the potential antimicrobial profile of this

class of molecules.

For instance, a comprehensive study on indole alkaloids from this fungus reported significant

antibacterial and antifungal activities for several co-isolated compounds, though not for

chetoseminudin B itself. The following table summarizes the reported MIC values for these

related compounds.[1]

Table 1: Minimum Inhibitory Concentration (MIC) of Compounds Co-isolated with

Chetoseminudin B
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Compound
Staphylococcu
s aureus
(μg/mL)

Bacillus
subtilis
(μg/mL)

Enterococcus
faecium
(μg/mL)

Candida
albicans
(μg/mL)

Compound 6 0.5 0.25 >50 >50

Compound 9 0.12 0.2 3.6 >50

Compound 11 >50 >50 4.1 8.3

Compound 12 4.3 2.4 3.3 9.6

Chetoseminudin

F (1)
>128 >128 >128 103.3

Chetoseminudin

G (2)
>128 >128 >128 124.1

Data extracted from Peng et al., 2019.[1]

It is important to note that the lack of reported activity for chetoseminudin B in this study does

not definitively indicate its inactivity, but rather that it was not among the compounds

highlighted for potent antimicrobial effects.

Experimental Protocols
The determination of the antimicrobial spectrum for compounds like chetoseminudin B
typically involves standardized microdilution susceptibility testing. The following is a

generalized protocol based on established methods.

Determination of Minimum Inhibitory Concentration
(MIC)
The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth

of a microorganism after overnight incubation. A standard broth microdilution method is

commonly used.
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Caption: Hypothesized mechanism of action for related indole alkaloids.
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It is critical to emphasize that this proposed mechanism is based on studies of related

compounds and has not been experimentally validated for chetoseminudin B.

Conclusion
While chetoseminudin B belongs to a class of indole alkaloids with demonstrated

antimicrobial potential, a detailed and specific antimicrobial spectrum for this particular

compound is not yet established in the scientific literature. The available data on co-isolated

analogs suggest that Gram-positive bacteria and certain fungi could be potential targets. Future

research is necessary to elucidate the precise antimicrobial activity, mechanism of action, and

any affected signaling pathways of chetoseminudin B. Such studies would be invaluable for

researchers, scientists, and drug development professionals exploring new antimicrobial

agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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